2-{[5-(4,5-dimethyl-3-thienyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[5-(4,5-dimethylthiophen-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C11H14N4OS2/c1-6-7(2)17-4-8(6)10-13-14-11(15(10)3)18-5-9(12)16/h4H,5H2,1-3H3,(H2,12,16)
• InChI Key: OXOHFJRMWFHHKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1C2=NN=C(N2C)SCC(=O)N)C
• Molecular Formula: C11H14N4OS2
• Molecular Weight: 282.4 g/mol

Description

2-{[5-(4,5-dimethyl-3-thienyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-{[5-(4,5-dimethyl-3-thienyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, studies have suggested that it may inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
Studies have shown that 2-{[5-(4,5-dimethyl-3-thienyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide can affect various biochemical and physiological processes. It has been shown to decrease the levels of reactive oxygen species (ROS) in cancer cells, which can lead to apoptosis. It has also been shown to inhibit the activity of certain enzymes involved in the biosynthesis of ergosterol in fungi, leading to their growth inhibition.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[5-(4,5-dimethyl-3-thienyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its broad-spectrum antimicrobial and antifungal activity. It has also been shown to have low toxicity and high selectivity towards cancer cells. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 2-{[5-(4,5-dimethyl-3-thienyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide. One direction is to study its potential as an anticancer drug in combination with other chemotherapeutic agents. Another direction is to optimize its antimicrobial and antifungal activity by modifying its chemical structure. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-{[5-(4,5-dimethyl-3-thienyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of 4,5-dimethyl-3-thiophenecarboxaldehyde with 4-amino-5-mercapto-1,2,4-triazole in the presence of acetic anhydride. The resulting product is then purified through recrystallization.

Scientific Research Applications

2-{[5-(4,5-dimethyl-3-thienyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been studied for its potential therapeutic applications in various fields of science, including pharmacology, biochemistry, and medicinal chemistry. It has been shown to have antimicrobial, antifungal, and anticancer properties.